Cas no 130035-40-4 (2-Pyrimidinamine, 4-chloro-6-(3-methoxyphenoxy)-)

• Product Name: 2-Pyrimidinamine, 4-chloro-6-(3-methoxyphenoxy)-
• CAS No: 130035-40-4
• MF: C₁₁H₁₀ClN₃O₂
• MW: 251.67
• CID: 5519343
• PubChem ID: 748222
• Update Time: 2026-03-10

2-Pyrimidinamine, 4-chloro-6-(3-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-chloro-6-(3-methoxyphenoxy)-
• WAY-300678
• AKOS000656114
• HMS2814E15
• G66727
• 4-chloro-6-(3-methoxyphenoxy)pyrimidin-2-amine
• SR-01000402034
• SCHEMBL9364501
• SMR000514351
• 4-Chloro-6-(3-methoxy-phenoxy)-pyrimidin-2-ylamine
• CHEMBL1703784
• Oprea1_579953
• MLS001204804
• Oprea1_761665
• SR-01000402034-1
• 130035-40-4

• Inchi： 1S/C11H10ClN3O2/c1-16-7-3-2-4-8(5-7)17-10-6-9(12)14-11(13)15-10/h2-6H,1H3,(H2,13,14,15)
• InChI Key： HLXARJOMSQVZJX-UHFFFAOYSA-N
• SMILES： C1(N)=NC(OC2=CC=CC(OC)=C2)=CC(Cl)=N1

Computed Properties

• Exact Mass: 251.0461543g/mol
• Monoisotopic Mass: 251.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.3Ų

Additional information on 2-Pyrimidinamine, 4-chloro-6-(3-methoxyphenoxy)-

Introduction to 2-Pyrimidinamine, 4-chloro-6-(3-methoxyphenoxy)- (CAS No. 130035-40-4) and Its Recent Applications in Chemical Biology

2-Pyrimidinamine, 4-chloro-6-(3-methoxyphenoxy)-, identified by its CAS number 130035-40-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrimidine derivatives class, which is well-documented for its role in various pharmacological applications. The structural motif of 4-chloro-6-(3-methoxyphenoxy)- introduces specific functional groups that enhance its interactability with biological targets, making it a promising candidate for further research and development.

The molecular structure of 2-Pyrimidinamine, 4-chloro-6-(3-methoxyphenoxy)- consists of a pyrimidine core substituted with a chlorine atom at the 4-position and a methoxyphenyl group at the 6-position. This arrangement not only contributes to its distinct chemical properties but also influences its potential biological effects. The presence of the chloro group and the methoxyphenoxy moiety makes this compound an interesting subject for studying interactions with enzymes and receptors, which are critical in drug discovery processes.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrimidine derivatives. The compound 2-Pyrimidinamine, 4-chloro-6-(3-methoxyphenoxy)- has been explored for its potential in inhibiting various kinases and other enzymes involved in cancer pathways. Studies have shown that such derivatives can modulate signaling pathways that are aberrantly activated in tumor cells, thereby offering a basis for developing targeted therapies. The chloro and methoxyphenoxy substituents play a crucial role in determining the binding affinity and specificity of this compound to its target proteins.

One of the most compelling aspects of 2-Pyrimidinamine, 4-chloro-6-(3-methoxyphenoxy)- is its versatility in chemical modifications. Researchers have leveraged this compound as a scaffold for designing more potent analogs with enhanced pharmacological profiles. For instance, modifications at the pyrimidinamine core have led to the development of inhibitors with improved solubility and reduced toxicity. These advancements highlight the importance of structural optimization in drug discovery and underscore the potential of 2-Pyrimidinamine, 4-chloro-6-(3-methoxyphenoxy)- as a lead compound.

Recent preclinical studies have demonstrated promising results when using derivatives of 2-Pyrimidinamine, 4-chloro-6-(3-methoxyphenoxy)- in models of inflammation and autoimmune diseases. The ability of these compounds to interact with specific molecular targets suggests their therapeutic relevance beyond oncology. Moreover, the methoxyphenoxy group has been found to enhance oral bioavailability, making it an attractive feature for drug candidates intended for clinical use. These findings contribute to a growing body of evidence supporting the utility of pyrimidine-based compounds in addressing diverse therapeutic challenges.

The synthesis of 2-Pyrimidinamine, 4-chloro-6-(3-methoxyphenoxy)- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only facilitate the production of this compound but also provide insights into optimizing pathways for other complex molecules.

In conclusion, 2-Pyrimidinamine, 4-chloro-6-(3-methoxyphenoxy)- (CAS No. 130035-40-4) represents a significant advancement in chemical biology research. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain at the forefront of pharmaceutical innovation. The ongoing exploration of its pharmacological potential underscores its importance as a building block for future drugs targeting various diseases.